Cas no 16229-26-8 (thieno3,2-dpyrimidin-4-ylhydrazine)

• Product Name: thieno3,2-dpyrimidin-4-ylhydrazine
• CAS No: 16229-26-8
• MF: C₆H₆N₄S
• MW: 166.203638553619
• MDL: MFCD01763693
• CID: 1083540
• PubChem ID: 2777705
• Update Time: 2025-05-22

thieno3,2-dpyrimidin-4-ylhydrazine Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazinylthieno[3,2-d]pyrimidine
• 4-Hydrazinothieno[3,2-d]pyrimidine
• 4-Hydrazino-< 3,2-d> thienopyrimidin (12)
• 4-hydrazinothieno[3,2-c]pyridine
• 4-hydrazino-thieno[3,2-c]pyridine
• 4-hydrazino-thieno[3,2-d]pyrimidine
• 4-Hydrazino-thieno< 3,2-c> pyridine
• 4-Hydrazino-thieno< 3,2-d> pyrimidin
• 7-Chloro-4-hydrazino-thieno< 3,2-c> pyridine
• AC1Q551V
• AC1Q5544
• CTK4G0081
• Thieno[3,2-c]py
• 4-hydrazinylthienopyrimidine
• SCHEMBL2878014
• {thieno[3,2-d]pyrimidin-4-yl}hydrazine
• DB-106831
• Thieno[3,2-D]Pyrimidin-4-Yl-Hydrazine
• 4-Hydrazono-3,4-dihydrothieno[3,2-d]pyrimidine
• 16229-26-8
• MFCD01763693
• AKOS000131772
• EN300-87166
• thieno[3,2-d]pyrimidin-4-ylhydrazine
• CS-0088162
• thieno3,2-dpyrimidin-4-ylhydrazine

• MDL： MFCD01763693
• Inchi： 1S/C6H6N4S/c7-10-6-5-4(1-2-11-5)8-3-9-6/h1-3H,7H2,(H,8,9,10)
• InChI Key： VSJGLBGUBIKIJZ-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(=NC=N2)NN

Computed Properties

• Exact Mass: 166.03131738g/mol
• Monoisotopic Mass: 166.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 92.1Ų

thieno3,2-dpyrimidin-4-ylhydrazine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on thieno3,2-dpyrimidin-4-ylhydrazine

Thieno[3,2-d]pyrimidin-4-ylhydrazine: A Comprehensive Overview

Thieno[3,2-d]pyrimidin-4-ylhydrazine, identified by the CAS Registry Number 16229-26-8, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thienopyrimidine ring system with a hydrazine moiety. The thienopyrimidine core is a bicyclic structure consisting of a thiophene ring fused to a pyrimidine ring, while the hydrazine group introduces additional functional diversity. This combination makes Thieno[3,2-d]pyrimidin-4-ylhydrazine a versatile molecule with potential applications in drug design and materials science.

Recent studies have highlighted the importance of thienopyrimidine derivatives in medicinal chemistry. For instance, researchers have explored the potential of Thieno[3,2-d]pyrimidin-4-ylhydrazine as a scaffold for developing bioactive compounds with anti-inflammatory and anticancer properties. The hydrazine group in this compound is particularly valuable due to its ability to form hydrogen bonds and participate in various chemical reactions. This makes it an ideal candidate for further functionalization and optimization in drug discovery pipelines.

The synthesis of Thieno[3,2-d]pyrimidin-4-ylhydrazine involves a series of well-established organic reactions. Typically, the process begins with the preparation of the thienopyrimidine ring system through cyclization reactions involving appropriate starting materials such as thiophene derivatives and pyrimidine precursors. Subsequent steps involve the introduction of the hydrazine group via reductive amination or other suitable methods. The optimization of these synthetic routes has been a focus of recent research efforts to enhance yield and purity.

In terms of biological activity, Thieno[3,2-d]pyrimidin-4-ylhydrazine has shown promising results in preliminary assays. For example, studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its cytotoxic effects on cancer cell lines have been investigated, providing insights into its role as a candidate for anticancer therapy.

From a structural perspective, Thieno[3,2-d]pyrimidin-4-ylhydrazine exhibits interesting electronic properties due to the conjugation within the thienopyrimidine ring system. This conjugation not only influences its optical properties but also plays a crucial role in determining its reactivity towards various chemical transformations. Recent advances in computational chemistry have enabled researchers to model these electronic interactions with greater accuracy, paving the way for more precise predictions of molecular behavior.

Moreover, the hydrazine group in Thieno[3,2-d]pyrimidin-4-ylhydrazine offers opportunities for further functionalization. By attaching additional substituents or linking it to other molecular entities, chemists can create derivatives with enhanced biological activity or improved pharmacokinetic profiles. This modular approach is particularly advantageous in drug design, where fine-tuning molecular properties is essential for achieving desired therapeutic outcomes.

In conclusion, Thieno[3,2-d]pyrimidin-4-ylhydrazine (CAS No. 16229-26-8) stands out as a compelling compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic innovation.